5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine
5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine
Brand Name:
Vulcanchem
CAS No.:
1246471-43-1
VCID:
VC0059038
InChI:
InChI=1S/C13H19N3O2S/c1-13(2,3)18-12(17)16-7-5-6-9-10(16)8-14-11(15-9)19-4/h8H,5-7H2,1-4H3
SMILES:
CC(C)(C)OC(=O)N1CCCC2=NC(=NC=C21)SC
Molecular Formula:
C13H19N3O2S
Molecular Weight:
281.374
5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine
CAS No.: 1246471-43-1
Main Products
VCID: VC0059038
Molecular Formula: C13H19N3O2S
Molecular Weight: 281.374
![5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine - 1246471-43-1](/images/no_structure.jpg)
| CAS No. | 1246471-43-1 |
|---|---|
| Product Name | 5-Boc-2-(methylthio)-5,6,7,8-tetrahydropyrido[3,2-d]pyrimidine |
| Molecular Formula | C13H19N3O2S |
| Molecular Weight | 281.374 |
| IUPAC Name | tert-butyl 2-methylsulfanyl-7,8-dihydro-6H-pyrido[3,2-d]pyrimidine-5-carboxylate |
| Standard InChI | InChI=1S/C13H19N3O2S/c1-13(2,3)18-12(17)16-7-5-6-9-10(16)8-14-11(15-9)19-4/h8H,5-7H2,1-4H3 |
| Standard InChIKey | WTQQJKUBDRUCJD-UHFFFAOYSA-N |
| SMILES | CC(C)(C)OC(=O)N1CCCC2=NC(=NC=C21)SC |
| PubChem Compound | 74891059 |
| Last Modified | Nov 11 2021 |
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